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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitroso Ambroxol is a nitrosamine impurity that can form in pharmaceutical products

containing Ambroxol, a widely used mucolytic agent.[1] Nitrosamines are a class of chemical

compounds that are of significant concern to the pharmaceutical industry and regulatory bodies

due to their potential carcinogenic and genotoxic properties.[2] The presence of these

impurities in drug products is strictly monitored and controlled to ensure patient safety.[2][3]

This technical guide provides a comprehensive review of the available toxicological literature

on N-Nitroso Ambroxol, focusing on quantitative data, experimental methodologies, and

relevant biological pathways.

N-Nitroso Ambroxol, chemically known as N-(2-amino-3,5-dibromobenzyl)-N-((1r,4r)-4-

hydroxycyclohexyl)nitrous amide, can be formed during the synthesis of the active

pharmaceutical ingredient (API), in the final drug product formulation, or as a degradation

product, particularly under conditions involving nitrites.[1] Regulatory agencies, such as the

European Medicines Agency (EMA), have established acceptable intake limits for nitrosamine
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impurities in pharmaceutical products to mitigate potential risks to human health. For N-Nitroso-

Ambroxol, the EMA has set an acceptable intake limit of 1500 ng/day.[2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-Nitroso Ambroxol is presented in

Table 1. This information is crucial for the development of analytical methods for its detection

and quantification.

Property Value Source

Chemical Name

N-(2-amino-3,5-

dibromobenzyl)-N-((1r,4r)-4-

hydroxycyclohexyl)nitrous

amide

[1]

Molecular Formula C13H17Br2N3O2 [1]

Molecular Weight 407.11 g/mol [1]

Appearance Light Yellow Solid Pharmaffiliates

Storage Conditions 2-8°C Refrigerator Pharmaffiliates

Toxicological Data
Publicly available toxicological data specifically for N-Nitroso Ambroxol is limited. Much of the

concern regarding its toxicity stems from the well-established carcinogenic and genotoxic

potential of the broader class of N-nitroso compounds.[2][4] These compounds are known to be

potent mutagens and carcinogens in various animal species, and are classified as probable

human carcinogens.[4]

Genotoxicity
A study investigating the genotoxic activities of drug-nitrite interaction products reported that

the nitrosation product of Ambroxol exhibited genotoxicity in the umu-test.[5] The umu-test is a

bacterial assay that detects the induction of the umu gene, which is part of the SOS response

to DNA damage in Salmonella typhimurium.[6]
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While specific data from other genotoxicity assays such as the Ames test or in vitro and in vivo

chromosomal aberration assays for N-Nitroso Ambroxol are not available in the public

domain, the positive result in the umu-test is a significant indicator of its potential DNA-

damaging properties.

Experimental Protocols
Detailed experimental protocols for the toxicity testing of N-Nitroso Ambroxol are not publicly

available. However, based on the methodologies used for other nitrosamine impurities and the

reported positive result in the umu-test for the nitrosation product of Ambroxol, a general

overview of the relevant experimental protocols is provided below.

umu-Test for Genotoxicity
The umu-test is a sensitive and rapid method for detecting genotoxic agents. The general

procedure involves the following steps:

Bacterial Strain: Salmonella typhimurium TA1535/pSK1002, which carries a fusion of the

umuC gene to the lacZ reporter gene, is typically used.[5][6]

Metabolic Activation: As many nitrosamines require metabolic activation to become

genotoxic, the assay is performed both in the presence and absence of a mammalian

metabolic activation system, typically a rat liver S9 fraction.[5]

Exposure: The bacterial culture is exposed to various concentrations of the test substance

(in this case, N-Nitroso Ambroxol) for a defined period.

Measurement of β-galactosidase Activity: After exposure, the activity of β-galactosidase, the

product of the lacZ gene, is measured. An increase in β-galactosidase activity indicates the

induction of the umuC gene in response to DNA damage.

Data Analysis: The genotoxicity is expressed as the induction ratio of β-galactosidase activity

in the treated cells compared to the solvent control. A dose-dependent increase in this ratio

above a certain threshold is considered a positive result.

In Vitro Mammalian Chromosomal Aberration Test
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This assay is used to identify substances that cause structural damage to chromosomes in

cultured mammalian cells. A general protocol is as follows:

Cell Lines: Commonly used cell lines include Chinese Hamster Ovary (CHO) cells, human

peripheral blood lymphocytes, or other suitable mammalian cell lines.

Metabolic Activation: The test is conducted with and without a metabolic activation system

(S9 mix).

Treatment: Cell cultures are treated with at least three concentrations of the test article for a

specific duration.

Harvest and Slide Preparation: After treatment, the cells are treated with a metaphase-

arresting agent (e.g., colcemid), harvested, and slides are prepared to visualize the

chromosomes.

Microscopic Analysis: Chromosomes are analyzed for structural aberrations, such as

chromatid and chromosome gaps, breaks, and exchanges.

Data Analysis: The frequency of aberrant cells and the number of aberrations per cell are

calculated and statistically compared to negative and positive controls.

Signaling Pathways and Mechanisms of Toxicity
The primary mechanism of toxicity for most N-nitrosamines involves metabolic activation by

cytochrome P450 (CYP) enzymes in the liver. This activation leads to the formation of unstable

α-hydroxy nitrosamines, which then spontaneously decompose to form highly reactive

electrophilic diazonium ions. These ions can then alkylate DNA, forming DNA adducts. If these

adducts are not repaired by the cell's DNA repair machinery, they can lead to mutations during

DNA replication, which can initiate the process of carcinogenesis.
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Metabolic activation and genotoxic mechanism of N-nitrosamines.

Experimental Workflow for Genotoxicity
Assessment
A typical workflow for assessing the genotoxicity of a nitrosamine impurity like N-Nitroso
Ambroxol would involve a battery of tests, starting with in vitro assays and potentially

progressing to in vivo studies if warranted.
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A generalized workflow for the genotoxicity assessment of a nitrosamine impurity.

Conclusion
The available literature strongly suggests that N-Nitroso Ambroxol, as a member of the N-

nitrosamine class of compounds, is a potential genotoxic and carcinogenic impurity. This is
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supported by a positive finding for the nitrosation product of Ambroxol in a bacterial

genotoxicity assay. While specific quantitative toxicity data such as LD50, NOAEL, or LOAEL

values for N-Nitroso Ambroxol are not publicly available, the established risks associated with

nitrosamines necessitate stringent control of its levels in pharmaceutical products. The

acceptable intake limit set by regulatory authorities like the EMA provides a benchmark for

ensuring patient safety. Further toxicological studies on N-Nitroso Ambroxol would be

beneficial to provide a more complete and specific risk profile for this compound. In the

absence of such data, a precautionary approach based on the known hazards of N-

nitrosamines is warranted.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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